Cas no 1696315-88-4 (5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine
• CAS No: 1696315-88-4
• MF: C₅H₆BrF₃N₄O
• MW: 275.026549816132
• CID: 6542731
• PubChem ID: 103098625
• Update Time: 2025-07-25

5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine
• 1696315-88-4
• 5-bromo-1-[2-(trifluoromethoxy)ethyl]-1H-1,2,4-triazol-3-amine
• EN300-1108051

• Inchi： 1S/C5H6BrF3N4O/c6-3-11-4(10)12-13(3)1-2-14-5(7,8)9/h1-2H2,(H2,10,12)
• InChI Key： LQGARKLBODSLSR-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCOC(F)(F)F

Computed Properties

• Exact Mass: 273.96771g/mol
• Monoisotopic Mass: 273.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine (CAS No. 1696315-88-4)

5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1696315-88-4, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of multiple functional groups, including a bromo substituent and a trifluoromethoxy group, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural framework of 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine incorporates a triazole ring, which is known for its stability and ability to participate in various chemical reactions. The bromo group at the 5-position of the triazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the trifluoromethoxy group at the 1-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine has been studied for its potential role in addressing various biological challenges. The triazole core is a common motif in many drugs due to its ability to form hydrogen bonds and interact with biological macromolecules. Furthermore, the bromo and trifluoromethoxy substituents can be strategically modified to optimize pharmacokinetic properties and target specificity.

One of the most compelling aspects of this compound is its potential in the development of antiviral and anticancer agents. The triazole ring has been shown to exhibit inhibitory activity against certain viral proteases and kinases, making it a valuable scaffold for antiviral drug design. Additionally, the presence of electron-withdrawing groups like the trifluoromethoxy moiety can enhance binding affinity to biological targets by modulating charge distribution and lipophilicity.

Recent studies have also explored the use of 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-amine as a building block for more complex molecules through derivatization. For instance, researchers have synthesized analogs by replacing or modifying the bromo group with other functional groups such as alkyl or aryl halides. These modifications have led to compounds with enhanced bioactivity against specific pathogens or diseases. The versatility of this scaffold allows for rapid screening and optimization of lead compounds in drug discovery pipelines.

The synthesis of 5-bromo-1-2-(trifluoromethoxy)ethyl-1H-1,2,4-triazol-3-am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethoxy group typically involves nucleophilic substitution reactions using appropriate fluorinated precursors under mild conditions to avoid unwanted side products. Similarly, the bromination step must be carefully monitored to ensure high regioselectivity and yield.

In conclusion,5-bromo -1 -2-(trifluor ometh oxy)ethyl - 1 H - 1 , 2 , 4 - tri azol -3 - am ine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate in drug discovery underscores its importance in modern medicinal chemistry research. As further studies continue to uncover new applications for this compound, 1696315 -88 -4 will undoubtedly remain a focal point in academic and industrial research efforts aimed at developing novel therapeutic agents.